N-[(2Z)-6-methoxy-1,3-benzothiazol-2(3H)-ylidene]-3-(3-oxo-1,2-benzothiazol-2(3H)-yl)propanamide

Specification

• Molecular Formula: C18H15N3O3S2
• Molecular Weight: 385.5 g/mol
• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-3-(3-oxo-1,2-benzothiazol-2-yl)propanamide
• Standard InChI: InChI=1S/C18H15N3O3S2/c1-24-11-6-7-13-15(10-11)25-18(19-13)20-16(22)8-9-21-17(23)12-4-2-3-5-14(12)26-21/h2-7,10H,8-9H2,1H3,(H,19,20,22)
• Standard InChI Key: HIJURJFQMUHQFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)CCN3C(=O)C4=CC=CC=C4S3

Introduction

Synthesis

The synthesis of compounds with similar structures typically involves multi-step organic reactions. These processes often require careful optimization of reaction conditions such as temperature, solvent choice, and reaction time to achieve high yields and purity. Characterization methods like Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC) are commonly used to confirm the structure and purity of synthesized compounds.

Biological Activities and Potential Applications

Benzothiazole derivatives are known for their wide range of biological activities, including antimicrobial, anticancer, and enzyme inhibition properties. While specific biological activities of N-[(2Z)-6-methoxy-1,3-benzothiazol-2(3H)-ylidene]-3-(3-oxo-1,2-benzothiazol-2(3H)-yl)propanamide are not detailed in the available literature, its structural features suggest potential applications in medicinal chemistry and pharmacology.

Research Findings and Future Directions

Further research is needed to explore the full potential of this compound in drug discovery and development. Studies focusing on its interaction with biological targets, such as enzymes or receptors, could provide insights into its mechanism of action and potential therapeutic benefits.